Cas no 2129728-95-4 (n-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide)

• Product Name: n-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide
• CAS No: 2129728-95-4
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 5453703
• PubChem ID: 136526285
• Update Time: 2025-07-20

n-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS033171456
• 2129728-95-4
• EN300-6534892
• n-(1-cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide
• N-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxoquinoline-4-carboxamide
• Z1220400968
• n-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide

• Inchi： 1S/C19H21N3O2/c1-13-6-5-9-19(11-13,12-20)21-18(24)15-10-17(23)22(2)16-8-4-3-7-14(15)16/h3-4,7-8,10,13H,5-6,9,11H2,1-2H3,(H,21,24)
• InChI Key： RAWCHBYTEXCJTN-UHFFFAOYSA-N
• SMILES： O=C(C1=CC(N(C)C2C=CC=CC1=2)=O)NC1(C#N)CCCC(C)C1

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 617
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 73.2Ų

Additional information on n-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide

N-(1-Cyano-3-Methylcyclohexyl)-1-Methyl-2-Oxo-1,2-Dihydroquinoline-4-Carboxamide: A Comprehensive Overview

The compound N-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide, identified by the CAS number 2129728-95-4, represents a significant advancement in the field of organic chemistry and drug discovery. This compound has garnered attention due to its unique structural features and potential applications in various therapeutic areas. In this article, we delve into the structural characteristics, synthesis methods, biological activities, and potential applications of this compound.

The molecular structure of N-(1-Cyano-3-methylcyclohexyl)-1-methyl-2-oxo-1,2-dihydroquinoline-4-carboxamide is notable for its combination of a quinoline derivative with a cyclohexyl group substituted with a cyano and methyl group. The quinoline moiety is a well-known heterocyclic structure with diverse biological activities, including antioxidant, anti-inflammatory, and anticancer properties. The cyclohexyl group introduces additional complexity to the molecule, potentially enhancing its pharmacokinetic properties such as solubility and bioavailability.

Recent studies have focused on the synthesis of this compound using advanced methodologies that emphasize efficiency and sustainability. Researchers have explored various routes to construct the quinoline core and subsequent functionalization steps. For instance, one approach involves the use of microwave-assisted synthesis to expedite the formation of key intermediates, while another employs catalytic asymmetric synthesis to achieve high enantioselectivity in the formation of chiral centers within the molecule.

The biological activity of N-(1-Cyano-3-methylcyclohexyl)-1-methyl-2 oxo 1 2 dihydroquinoline 4 carboxamide has been extensively studied in vitro and in vivo models. Experimental data indicate that this compound exhibits potent inhibitory effects against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). These findings suggest its potential as a candidate for treating Alzheimer's disease and other related conditions.

In addition to its enzymatic inhibitory properties, this compound has demonstrated significant antioxidant activity by scavenging free radicals and reducing oxidative stress in cellular models. This dual functionality makes it a promising agent for combating oxidative stress-associated disorders such as cardiovascular diseases and diabetes.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and pharmacokinetic profiles of this compound with greater accuracy. Molecular docking studies reveal that the compound interacts favorably with key residues in target protein binding sites, providing insights into its mechanism of action.

The development of efficient synthetic routes has also been a focal point for researchers aiming to scale up production for preclinical studies. Green chemistry principles have been incorporated into these processes to minimize environmental impact while maintaining high yields and purity levels.

In summary, N-(1-Cyano 3 methylcyclohexyl) 1 methyl 2 oxo 1 2 dihydroquinoline 4 carboxamide stands out as a versatile molecule with immense potential in drug discovery. Its unique structure combines functional groups known for their biological relevance with structural motifs that enhance pharmacokinetic properties.

As research continues to uncover new applications for this compound, it is poised to play a pivotal role in advancing treatments for various diseases. Future studies will likely focus on optimizing its bioavailability, exploring its efficacy in animal models of disease, and conducting safety assessments to pave the way for clinical trials.